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molecular formula C12H11N3O4 B458970 4-[(4,6-Dimethoxy-1,3,5-triazin-2-yl)oxy]benzaldehyde CAS No. 42030-76-2

4-[(4,6-Dimethoxy-1,3,5-triazin-2-yl)oxy]benzaldehyde

Cat. No. B458970
CAS RN: 42030-76-2
M. Wt: 261.23g/mol
InChI Key: BUSKSNSYCUHYRP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Procedure details

Name
substrate
Quantity
1 mmol
Type
reactant
Reaction Step One
Name
effective_coupling_partner
Quantity
0 mmol
Type
reactant
Reaction Step Two
[Compound]
Name
dppf
Quantity
0.05 mmol
Type
reagent
Reaction Step Three
Name
O=Cc2ccc(c1cccc(C(F)(F)F)c1)cc2
Yield
80

Identifiers

NAME
152

Inputs

Step One
Name
substrate
Quantity
1 mmol
Type
reactant
Smiles
COc2nc(OC)nc(Oc1ccc(C=O)cc1)n2
Step Two
Name
effective_coupling_partner
Quantity
0 mmol
Type
reactant
Smiles
OB(O)c1cccc(C(F)(F)F)c1
Step Three
[Compound]
Name
dppf
Quantity
0.05 mmol
Type
reagent
Smiles

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
110 °C
Other

Outcomes

Product
Details
Reaction Time
 24 h
Name
O=Cc2ccc(c1cccc(C(F)(F)F)c1)cc2
Type
product
Smiles
O=Cc2ccc(c1cccc(C(F)(F)F)c1)cc2
Measurements
Type Value Analysis
YIELD 80
Analyses
CUSTOM
Type
CUSTOM
Details
isolated yield

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.